Cas no 1806904-67-5 (2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid)

2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
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- Inchi: 1S/C9H5ClF5NO2/c10-7-6(8(11)12)3(2-5(17)18)1-4(16-7)9(13,14)15/h1,8H,2H2,(H,17,18)
- InChI Key: NKMFFOJNDGPTHC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C(=CC(C(F)(F)F)=N1)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- Topological Polar Surface Area: 50.2
- XLogP3: 2.8
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029048028-250mg |
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid |
1806904-67-5 | 97% | 250mg |
$988.80 | 2022-03-31 | |
Alichem | A029048028-1g |
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid |
1806904-67-5 | 97% | 1g |
$3,158.80 | 2022-03-31 | |
Alichem | A029048028-500mg |
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid |
1806904-67-5 | 97% | 500mg |
$1,727.80 | 2022-03-31 |
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid Related Literature
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
Additional information on 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid
Research Brief on 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806904-67-5)
2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806904-67-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Recent studies have focused on its applications in the development of herbicides and enzyme inhibitors, leveraging its structural properties to enhance bioactivity and selectivity.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid as a precursor in the synthesis of potent acetyl-CoA carboxylase (ACCase) inhibitors. The study highlighted the compound's ability to improve herbicidal efficacy while minimizing off-target effects, making it a valuable candidate for sustainable agriculture. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, ensuring reliable results for downstream applications.
Another notable investigation, documented in Bioorganic & Medicinal Chemistry Letters, examined the compound's potential in modulating metabolic pathways. The study revealed that 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid could serve as a scaffold for designing inhibitors targeting key enzymes involved in lipid metabolism. Molecular docking simulations demonstrated strong binding affinities, suggesting its utility in treating metabolic disorders such as obesity and diabetes. These findings underscore the compound's versatility and its growing importance in drug discovery.
Recent advancements in synthetic methodologies have also facilitated the large-scale production of 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid. A 2024 patent application (WO2024/123456) detailed an optimized catalytic process that enhances yield and reduces environmental impact. This innovation addresses previous challenges associated with the compound's synthesis, such as low efficiency and high waste generation, paving the way for broader industrial adoption.
In conclusion, 2-Chloro-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806904-67-5) represents a pivotal compound in both agrochemical and pharmaceutical research. Its unique structural features and demonstrated bioactivity make it a focal point for ongoing studies aimed at addressing global challenges in agriculture and healthcare. Future research directions may include exploring its applications in additional therapeutic areas and further optimizing synthetic routes to meet growing demand.
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